2-(Hydroxymethyl)-5-(trifluoromethoxy)benzimidazole

• IUPAC Name: [6-(trifluoromethoxy)-1H-benzimidazol-2-yl]methanol
• InChI: InChI=1S/C9H7F3N2O2/c10-9(11,12)16-5-1-2-6-7(3-5)14-8(4-15)13-6/h1-3,15H,4H2,(H,13,14)
• InChI Key: IYZRNYXTOFNHAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OC(F)(F)F)NC(=N2)CO
• Molecular Formula: C9H7F3N2O2
• Molecular Weight: 232.16 g/mol

Description

“2-(Hydroxymethyl)-5-(trifluoromethoxy)benzimidazole” is a chemical compound that belongs to the class of benzimidazoles. It contains a benzimidazole core, which is a fused benzene and imidazole ring. The compound also contains a hydroxymethyl group (-CH2OH) and a trifluoromethoxy group (-OCF3). The trifluoromethoxy group can be seen as a methoxy group (-OCH3) whose hydrogen atoms are replaced by fluorine atoms.

Synthesis Analysis

The synthesis of benzimidazoles, including “this compound”, often involves the condensation of diamines or amino (thio)phenols with in situ generated CF3CN. The reaction proceeds via the nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives to form an imidamide intermediate, followed by intramolecular cyclization.

Molecular Structure Analysis

The molecular structure of benzimidazoles, including “this compound”, has been studied using various techniques such as scanning tunneling microscopy. The hydrogen bond between the benzimidazoles and the coupling to the molecular π-electron system, of the type −C═N···H–N–C═, which exists in bulk crystals and gives rise to ferroelectricity at room temperature, is also observed in the supported 1D chains.

Chemical Reactions Analysis

Benzimidazoles, including “this compound”, can undergo various chemical reactions. For instance, a novel metal-free synthesis of benzimidazole compounds involves dehydrogenative coupling of diamines and alcohols.

Scientific Research Applications

Synthesis and Biological Studies

• Beta-Adrenergic Blocking Activity : Benzimidazoles carrying the 2-hydroxy-3-(isopropylamino)propoxy side chain, similar in structure to the compound , have been synthesized and shown to exhibit beta2 selectivity in biological studies (Crooks et al., 1979).

• Antiparasitic Compound Association : A study on the molecular association of a structurally similar compound, RCB20, revealed enhanced water solubility and effectiveness against parasites like Trichinella spiralis (Rojas-Aguirre et al., 2011).

• Fluorescence Properties : Research on a compound closely related to the query, with high fluorescence quantum yield and a large Stokes shift, indicates potential applications in fluorescence-based technologies (Gu An-zhong, 2010).

Antimicrobial and Anticancer Activity

• Antimicrobial and Anticancer Agents : Novel benzimidazole derivatives, including those structurally related to the query, have been synthesized and evaluated for their antimicrobial and anticancer activities (Khalifa et al., 2018).

• Antifungal, Insecticidal, and Herbicidal Activities : Benzimidazoles with various substituents have shown potential in antifungal, insecticidal, and herbicidal applications, indicating the versatility of this chemical class (Hisano et al., 1982).

Catalytic and Corrosion Inhibition

• Catalytic Potentials : A study on polymer-anchored complexes of 2-(α-hydroxymethyl)benzimidazole showcased their use in catalysis, particularly in oxidation and bromination reactions (Maurya et al., 2005).

• Corrosion Inhibition : Novel benzimidazole derivatives have been effective as corrosion inhibitors for mild steel in acidic media, highlighting their potential in industrial applications (Tang et al., 2013).

Mechanism of Action

The mechanism of action of benzimidazoles, including “2-(Hydroxymethyl)-5-(trifluoromethoxy)benzimidazole”, often involves proton transfer. The proton-transfer mechanism in 1D chains of benzimidazoles in the gas phase and on coinage metal surfaces was investigated with density functional theory (DFT) calculations.

Future Directions

The future directions in the research of benzimidazoles, including “2-(Hydroxymethyl)-5-(trifluoromethoxy)benzimidazole”, could involve the development of more efficient synthesis methods, the exploration of their potential applications in various fields, and the investigation of their properties using advanced characterization techniques.